3-fluoro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide

• IUPAC Name: 3-fluoro-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-pyrrolidin-1-ylethyl]benzamide
• InChI: InChI=1S/C23H28FN3O/c1-26-11-5-7-17-14-18(9-10-21(17)26)22(27-12-2-3-13-27)16-25-23(28)19-6-4-8-20(24)15-19/h4,6,8-10,14-15,22H,2-3,5,7,11-13,16H2,1H3,(H,25,28)
• InChI Key: FNNXILWAPXLIEC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)C(CNC(=O)C3=CC(=CC=C3)F)N4CCCC4
• Molecular Formula: C23H28FN3O
• Molecular Weight: 381.5 g/mol

Description

3-fluoro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C23H28FN3O and its molecular weight is 381.495. The purity is usually 95%.
BenchChem offers high-quality 3-fluoro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-fluoro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

Stereoselective Synthesis :A study by Lall et al. (2012) describes the stereoselective synthesis of a key intermediate, highlighting techniques relevant to producing compounds with specific stereochemistry, essential for drug efficacy and safety (Lall et al., 2012).

Fluorinated Compounds in Drug Development :The development of fluorine-containing benzamide analogs for positron emission tomography (PET) imaging of sigma-2 receptors in tumors by Tu et al. (2007) illustrates the role of fluorinated compounds in enhancing diagnostic imaging techniques (Tu et al., 2007).

Potential Therapeutic Applications

Histamine-3 Receptor Antagonists :Research by Zhou et al. (2012) on 2-(pyrrolidin-1-yl)ethyl-3,4-dihydroisoquinolin-1(2H)-one derivatives as potent H3 receptor antagonists showcases the potential therapeutic uses of structurally similar compounds in treating central nervous system disorders (Zhou et al., 2012).

Melanin-Concentrating Hormone Receptor 1 Antagonists :Kasai et al. (2012) reported on novel melanin-concentrating hormone receptor 1 antagonists, highlighting the search for new treatments against obesity and related metabolic disorders (Kasai et al., 2012).